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Compound of Interest

Compound Name: Acetyl iodide

Cat. No.: B1581244 Get Quote

Essential Safety and Handling Guide for Acetyl
Iodide
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Acetyl iodide. Acetyl iodide is a

highly reactive, corrosive, and toxic chemical that demands rigorous safety protocols to prevent

severe injury or death.[1][2] It is a colorless, fuming liquid that turns brown on exposure to air

and moisture.[3][4]

Immediate Safety Concerns
Acetyl iodide is highly flammable and reacts violently with water, moisture, and bases.[3][4][5]

This reaction is exothermic and releases toxic, corrosive, and flammable gases, such as

hydrogen iodide.[1][2][6] Contact with skin and eyes causes severe burns and damage.[7][8]

Inhalation of its pungent vapors can irritate the lungs and may lead to a build-up of fluid

(pulmonary edema), a delayed medical emergency.[1][3]

Chemical and Physical Properties
A summary of key quantitative data for Acetyl iodide is provided below for easy reference.
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Property Value Source

CAS Number 507-02-8 [3][5]

Molecular Formula C2H3IO [9]

Appearance
Colorless, fuming liquid; turns

brown in air
[3][4]

Odor Pungent [1][4]

Boiling Point 221°F (105°C) [6]

Water Solubility Decomposes [1][6]

UN Number 1898 [6][10]

Hazard Class 8 (Corrosive) [6][10]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling Acetyl iodide. The OSHA

Personal Protective Equipment Standard (29 CFR 1910.132) requires employers to provide

appropriate PPE and training.[3]
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PPE Category Specification Rationale

Eye & Face Protection

Safety goggles with

unperforated side shields or a

full-face shield.[5][10]

Protects against splashes and

corrosive vapors that cause

severe eye damage.[7]

Hand Protection

Elbow-length, chemical-

resistant gloves (e.g., Silver

Shield®/4H®, PVC).[5][6]

Prevents severe skin burns

and corrosion upon contact.[5]

[7] Leather items cannot be

decontaminated and must be

destroyed if contaminated.[5]

Body Protection

Chemical-resistant apron and

coveralls (e.g., DuPont

Tychem®).[5][6] Trousers

should be worn outside of

boots.[5]

Protects against skin contact

from spills or splashes.[10]

Respiratory Protection

Work in a certified chemical

fume hood. If exposure limits

are exceeded or in case of a

spill, a NIOSH/MSHA-

approved respirator is

required.[10] A positive-

pressure, self-contained

breathing apparatus (SCBA)

may be necessary for high

concentrations or

emergencies.[5][10]

Protects against inhalation of

toxic and corrosive vapors,

which can cause pulmonary

edema.[2][3]

Operational Plans: Handling and Storage
Standard Operating Procedure for Handling
All work with Acetyl iodide must be conducted in a well-ventilated area, specifically within a

designated chemical fume hood with certified local exhaust ventilation.[5][8]

Preparation: Before handling, ensure the fume hood is operational, and all required PPE is

correctly worn. Have spill control materials (inert absorbent like sand or vermiculite, and a
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neutralizer like crushed limestone or soda ash) and emergency contact numbers readily

available.[3][5]

Handling: Use only non-sparking tools and grounded equipment to prevent ignition.[8][11]

Keep containers tightly closed when not in use.[5] Avoid all contact with skin, eyes, and

clothing.[8] Do not breathe vapors.[5]

Post-Handling: After use, wash hands and any exposed skin thoroughly.[12] Decontaminate

the work area. Contaminated clothing must be removed immediately and washed before

reuse.[5]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Verify Fume Hood Operation

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Spill Kit & Emergency Contacts

Work Inside Fume Hood

Proceed to Handling

Use Grounded, Non-Sparking Tools

Keep Container Tightly Closed

Avoid Physical Contact & Inhalation

Securely Close & Store Container

Complete Work

Decontaminate Work Area

Remove PPE & Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Acetyl Iodide.
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Storage Requirements
Proper storage is crucial to prevent dangerous reactions.

Location: Store in a cool, dry, well-ventilated, and locked area.[5][12]

Containers: Keep in the original, tightly sealed, and corrosive-resistant container.[5] Protect

containers from physical damage and direct sunlight.[5][12]

Incompatibilities: Store away from water, moisture, strong bases (like sodium hydroxide),

alcohols, ethers, strong oxidizing agents, and foodstuffs.[3][4][5][12]

Emergency and Disposal Plans
Spill Response Protocol
In the event of a spill, immediate and decisive action is required. The OSHA Hazardous Waste

Operations and Emergency Response Standard (29 CFR 1910.120) may apply.[3]

Evacuate: Immediately evacuate all personnel from the affected area.[3]

Isolate & Ventilate: Secure and control entry to the area. Eliminate all ignition sources

(sparks, flames, heat).[3][11] Ensure the area is well-ventilated.

Containment: Wearing full PPE (including respiratory protection), contain the spill using an

inert absorbent material like sand, vermiculite, or earth.[5]

Neutralization: Cautiously neutralize the spilled material with crushed limestone, soda ash, or

lime.[3][6] DO NOT USE WATER or combustible materials like sawdust.[3][6]

Cleanup: Place the absorbed and neutralized residue into a suitable, labeled, and sealed

container for hazardous waste disposal.[3][5]

Decontaminate: Wash the spill area thoroughly once the material is removed.[3]
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Spill Occurs

Evacuate Area Immediately

Isolate Area &
Eliminate Ignition Sources

Don Full PPE
(incl. Respiratory Protection)

Contain Spill with
Inert Absorbent (Sand, etc.)

Neutralize with Lime/Soda Ash
(NO WATER)

Collect Residue into
Sealed Hazardous Waste Container

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Responding to an Acetyl Iodide Spill.
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First Aid Measures
Immediate medical attention is required for any exposure.[3][5]

Eye Contact: Immediately flush eyes with large amounts of running water for at least 15-30

minutes, holding eyelids open.[5][11] Remove contact lenses if possible. Seek immediate

medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

with plenty of soap and water.[3][6] Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air.[7] If breathing has stopped, begin rescue breathing.

If heart action has stopped, begin CPR.[3] Keep the person warm and at rest.[5] Transport to

a medical facility immediately. Medical observation for 24-48 hours is recommended due to

the risk of delayed pulmonary edema.[3]

Ingestion: Do NOT induce vomiting.[5][7] If the person is conscious, rinse their mouth with

water and have them drink as much water as is comfortable.[5] Never give anything by

mouth to an unconscious person.[5][10] Seek immediate medical attention.[7]

Disposal Plan
Acetyl iodide and any contaminated materials must be treated as hazardous waste.[3]

Consult your institution's environmental health and safety (EHS) office and local or regional

waste management authorities for specific disposal regulations.[3][5]

Treatment may involve neutralization at an approved facility, followed by incineration or burial

in a licensed landfill.[5]

Empty containers must be decontaminated and all label safeguards observed until they are

cleaned or destroyed.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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